2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol

• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 2-amino-1-(4-chlorophenyl)-3-methylbutan-1-ol
• InChI: InChI=1S/C11H16ClNO/c1-7(2)10(13)11(14)8-3-5-9(12)6-4-8/h3-7,10-11,14H,13H2,1-2H3
• InChI Key: NFBNILRAYFAGBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C1=CC=C(C=C1)Cl)O)N

Description

2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol is a chiral amino alcohol featuring a 4-chlorophenyl group, a branched alkyl chain with a methyl substituent, and both hydroxyl and amino functional groups. For instance, 2-Amino-1-(4-chlorophenyl)propan-1-ol (a linear-chain analog) is reported as a colorless to slightly yellow solid with solubility in water and organic solvents . This compound is of interest in synthetic organic chemistry, particularly as a chiral building block for pharmaceuticals or agrochemicals, though its exact applications remain underexplored in the available sources.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol can be achieved through several methods. One common approach involves the reaction of 4-chlorobenzaldehyde with a suitable amine and a reducing agent. The reaction typically occurs under mild conditions, often in the presence of a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis. This method allows for the efficient production of large quantities of the compound by maintaining optimal reaction conditions and minimizing waste .

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohols or amines.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) can be employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism by which 2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various physiological effects .

Comparison with Similar Compounds

2-Amino-1-(4-chlorophenyl)propan-1-ol (CAS: Not provided)

• Key Differences: Lacks the methyl branch and has a shorter carbon backbone (propanol vs. butanol).
• Properties: Reported as water-soluble and organophilic, suggesting higher polarity than the methyl-branched target compound .
• Applications: Not explicitly stated but likely serves as a precursor in asymmetric synthesis due to its amino-alcohol motif.

5-Amino-3-(4-chlorophenyl)-1-phenylpyrazole (CAS: 19652-14-3)

• Key Differences : Replaces the alcohol group with a pyrazole ring and incorporates an additional phenyl substituent.
• Applications : Pyrazole derivatives are commonly explored as kinase inhibitors or antimicrobial agents .

2-Amino-4'-chlorobiphenyl (CAS: 6331-61-9)

• Properties: Higher hydrophobicity due to the biphenyl structure, making it suitable for non-polar matrices.
• Applications: Potential intermediate in polymer or agrochemical synthesis .

Functional Group Analysis

Functional Group	Target Compound	2-Amino-1-(4-chlorophenyl)propan-1-ol	5-Amino-3-(4-chlorophenyl)-1-phenylpyrazole
Aromatic Ring	4-Chlorophenyl	4-Chlorophenyl	4-Chlorophenyl, Phenyl
Hydroxyl Group	Present	Present	Absent
Amino Group	Primary amine	Primary amine	Primary amine (pyrazole-linked)
Branching	3-Methylbutanol chain	Linear propanol chain	N/A

Physicochemical and Application Comparison

Compound	Solubility	Melting Point	Key Applications	Reference
2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol	Not reported (inferred lower aqueous solubility)	Not reported	Chiral synthon, drug intermediate	-
2-Amino-1-(4-chlorophenyl)propan-1-ol	Water, organics	Not reported	Research chemical
5-Amino-3-(4-chlorophenyl)-1-phenylpyrazole	Not reported	Not reported	Pharmaceutical candidate
2-Amino-4'-chlorobiphenyl	Not reported	Not reported	Polymer/agrochemical intermediate

Research Implications

• Steric Effects : The methyl branch in the target compound may hinder reactivity at the β-carbon, influencing stereoselectivity in synthetic pathways compared to linear analogs.
• Biological Activity : The absence of a pyrazole or biphenyl system limits direct pharmacological relevance but positions it as a scaffold for prodrug development.
• Synthetic Utility: Its branched structure could improve enantiomeric resolution in catalysis, a feature less pronounced in simpler amino alcohols like 2-Amino-1-(4-chlorophenyl)propan-1-ol .

Biological Activity

2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol, also known as a sympathomimetic agent, has garnered attention in various fields of research due to its potential biological activities. This compound is primarily investigated for its interactions with adrenergic receptors, which play a crucial role in the sympathetic nervous system.

The compound acts as a sympathomimetic agent, mimicking the effects of catecholamines like norepinephrine and epinephrine. This mechanism involves the activation of adrenergic receptors, leading to physiological responses such as increased heart rate and bronchodilation. The interaction with these receptors can be summarized as follows:

• Adrenergic Receptor Activation : Mimics endogenous catecholamines.
• Physiological Effects : Increases heart rate, induces bronchodilation, and may affect neurotransmitter systems.

Pharmacological Applications

Research indicates that 2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol has several potential applications in pharmacology:

• Sympathomimetic Effects : Investigated for its use in treating conditions requiring increased sympathetic activity.
• Neurotransmitter Interaction : Studied for its effects on neurotransmitter systems, which could lead to therapeutic applications in neuropharmacology.

Comparative Biological Activity

To understand the unique properties of 2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol, it is beneficial to compare it with similar compounds. The following table summarizes key characteristics:

Compound Name	Mechanism of Action	Unique Properties
2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol	Sympathomimetic, interacts with adrenergic receptors	Chiral nature affects biological activity
2-Amino-1-(4-chlorophenyl)ethanol	Interacts with enzymes/receptors	Less potent than the butanol derivative
2-Amino-1-(4-chlorophenyl)propane	Similar sympathomimetic effects	Different receptor affinity

Study on Neurotransmitter Systems

A study focused on the effects of 2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol on neurotransmitter systems revealed significant interactions with adrenergic receptors. The findings indicated that this compound could enhance neurotransmitter release, suggesting potential applications in treating conditions like ADHD or narcolepsy.

Enzyme Inhibition Studies

Research has also explored the enzyme inhibition capabilities of compounds structurally similar to 2-Amino-1-(4-chlorophenyl)-3-methylbutan-1-ol. These studies demonstrated strong inhibitory effects on acetylcholinesterase and urease, suggesting that this compound might exhibit similar enzyme modulation capabilities .